Cas no 1208076-35-0 (2-Bromo-4-chloro-5-iodo-benzoic acid)

• Product Name: 2-Bromo-4-chloro-5-iodo-benzoic acid
• CAS No: 1208076-35-0
• MDL: MFCD12547835
• CID: 4577517
• Update Time: 2025-06-08

2-Bromo-4-chloro-5-iodo-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-5-iodo-benzoic acid

• MDL： MFCD12547835
• Inchi： InChI=1S/C7H3BrClIO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： RUDLUDUHJDCMEX-UHFFFAOYSA-N
• SMILES： C1=C(C(=CC(=C1I)Cl)Br)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 2-Bromo-4-chloro-5-iodo-benzoic acid

Comprehensive Overview of 2-Bromo-4-chloro-5-iodo-benzoic acid (CAS No. 1208076-35-0)

2-Bromo-4-chloro-5-iodo-benzoic acid (CAS No. 1208076-35-0) is a halogen-substituted benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and iodo functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₇H₃BrClIO₂, offers a robust platform for further chemical modifications, making it invaluable in the development of novel bioactive molecules.

In recent years, the demand for halogenated benzoic acids has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 2-Bromo-4-chloro-5-iodo-benzoic acid for its potential role in synthesizing small-molecule inhibitors and ligands for metal-organic frameworks (MOFs). These applications align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to incorporate halogens into complex molecules.

The compound's CAS No. 1208076-35-0 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in both industrial and academic settings. Users often inquire about its solubility, melting point, and reactivity under various conditions. For instance, questions like "How does 2-Bromo-4-chloro-5-iodo-benzoic acid behave in Suzuki-Miyaura coupling reactions?" or "What are its NMR spectral properties?" are common in forums and research discussions.

From a synthetic perspective, 2-Bromo-4-chloro-5-iodo-benzoic acid is often employed in cross-coupling reactions, a hotspot in modern organic chemistry. Its triple halogenation pattern allows for selective functionalization, enabling the construction of diverse molecular architectures. This feature is particularly appealing for designing highly functionalized aromatic compounds, which are pivotal in developing new pharmaceuticals and agrochemicals.

Another area of interest is the compound's role in crystal engineering. Due to its halogen bonding capabilities, 2-Bromo-4-chloro-5-iodo-benzoic acid can form predictable supramolecular structures, which are critical in designing advanced materials. This aligns with the growing focus on smart materials and nanotechnology, where precise molecular control is essential.

In summary, 2-Bromo-4-chloro-5-iodo-benzoic acid (CAS No. 1208076-35-0) is a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its unique properties and adaptability make it a subject of ongoing research, addressing key challenges in synthetic chemistry and molecular design. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of innovative chemical solutions.